Cas no 2679947-82-9 (tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate)

Tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate is a chiral oxazolidine derivative commonly employed as a key intermediate in organic synthesis, particularly in the preparation of enantiomerically pure compounds. Its tert-butyl and benzyloxycarbonyl (Cbz) protecting groups enhance stability and selectivity during synthetic transformations, facilitating controlled deprotection under mild conditions. The (4R) stereochemistry ensures precise chirality transfer in asymmetric synthesis, making it valuable for pharmaceutical and agrochemical applications. The compound’s robust structure and compatibility with diverse reaction conditions underscore its utility in multistep syntheses. Its high purity and well-defined stereochemistry contribute to reproducible results in complex molecular constructions.
tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate structure
2679947-82-9 structure
Product Name:tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate
CAS No:2679947-82-9
MF:C16H22N2O5
MW:322.356284618378
CID:5631567
PubChem ID:165930471
Update Time:2025-10-30

tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (4R)-4-{[(benzyloxy)carbonyl]amino}-1,2-oxazolidine-2-carboxylate
    • EN300-28294248
    • 2679947-82-9
    • tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate
    • Inchi: 1S/C16H22N2O5/c1-16(2,3)23-15(20)18-9-13(11-22-18)17-14(19)21-10-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,17,19)/t13-/m1/s1
    • InChI Key: LOZLXXFWZURTAV-CYBMUJFWSA-N
    • SMILES: O1C[C@@H](CN1C(=O)OC(C)(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 322.15287181g/mol
  • Monoisotopic Mass: 322.15287181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 77.1Ų

tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28294248-0.05g
tert-butyl (4R)-4-{[(benzyloxy)carbonyl]amino}-1,2-oxazolidine-2-carboxylate
2679947-82-9
0.05g
$1560.0 2023-09-08
Enamine
EN300-28294248-0.1g
tert-butyl (4R)-4-{[(benzyloxy)carbonyl]amino}-1,2-oxazolidine-2-carboxylate
2679947-82-9
0.1g
$1635.0 2023-09-08
Enamine
EN300-28294248-0.25g
tert-butyl (4R)-4-{[(benzyloxy)carbonyl]amino}-1,2-oxazolidine-2-carboxylate
2679947-82-9
0.25g
$1708.0 2023-09-08
Enamine
EN300-28294248-0.5g
tert-butyl (4R)-4-{[(benzyloxy)carbonyl]amino}-1,2-oxazolidine-2-carboxylate
2679947-82-9
0.5g
$1783.0 2023-09-08
Enamine
EN300-28294248-1.0g
tert-butyl (4R)-4-{[(benzyloxy)carbonyl]amino}-1,2-oxazolidine-2-carboxylate
2679947-82-9
1g
$1857.0 2023-05-24
Enamine
EN300-28294248-2.5g
tert-butyl (4R)-4-{[(benzyloxy)carbonyl]amino}-1,2-oxazolidine-2-carboxylate
2679947-82-9
2.5g
$3641.0 2023-09-08
Enamine
EN300-28294248-5.0g
tert-butyl (4R)-4-{[(benzyloxy)carbonyl]amino}-1,2-oxazolidine-2-carboxylate
2679947-82-9
5g
$5387.0 2023-05-24
Enamine
EN300-28294248-10.0g
tert-butyl (4R)-4-{[(benzyloxy)carbonyl]amino}-1,2-oxazolidine-2-carboxylate
2679947-82-9
10g
$7988.0 2023-05-24
Enamine
EN300-28294248-1g
tert-butyl (4R)-4-{[(benzyloxy)carbonyl]amino}-1,2-oxazolidine-2-carboxylate
2679947-82-9
1g
$1857.0 2023-09-08
Enamine
EN300-28294248-5g
tert-butyl (4R)-4-{[(benzyloxy)carbonyl]amino}-1,2-oxazolidine-2-carboxylate
2679947-82-9
5g
$5387.0 2023-09-08

Additional information on tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate

Introduction to Tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate (CAS No: 2679947-82-9)

Tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate, identified by its CAS number 2679947-82-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their utility in the synthesis of active pharmaceutical ingredients (APIs) and has garnered attention due to its structural and functional properties. The presence of a tert-butyl group and an (4R)-configuration in its molecular framework contributes to its unique reactivity and stability, making it a valuable intermediate in organic synthesis.

The compound's structure features a cyclic amide moiety, specifically a 1,2-oxazolidine ring, which is further functionalized with a benzyloxy carbonylamino group. This particular arrangement of functional groups enhances its suitability for various synthetic applications, particularly in the development of chiral drugs. The oxazolidine ring is known for its ability to stabilize reactive intermediates and facilitate stereoselective reactions, which are crucial in pharmaceutical manufacturing.

In recent years, there has been a growing interest in the development of enantioselective synthetic methodologies due to the increasing demand for single-enantiomer drugs. The (4R)-configuration of Tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate makes it an excellent candidate for such applications. Researchers have leveraged this compound in the synthesis of chiral auxiliaries and catalysts, which are essential for achieving high enantiomeric purity in drug production.

One of the most compelling aspects of this compound is its role in the development of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, and their inhibition is often a key strategy in drug design. The oxazolidine scaffold in Tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate has been shown to interact effectively with the active sites of proteases, making it a promising building block for novel inhibitors. Recent studies have demonstrated its efficacy in targeting specific proteases involved in inflammatory diseases and cancer, highlighting its therapeutic potential.

The benzyloxy carbonylamino group in the molecule also contributes to its versatility. This moiety can be readily modified through various chemical transformations, allowing for the introduction of additional functional groups or side chains. Such modifications can enhance the pharmacokinetic properties of the resulting drug candidates, such as their solubility and metabolic stability. This flexibility makes Tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate a valuable asset in medicinal chemistry libraries.

Advances in computational chemistry have further expanded the utility of this compound. Molecular modeling studies have revealed insights into its binding interactions with biological targets, aiding in the rational design of more effective drugs. These studies have shown that the oxazolidine ring can adopt multiple conformations, which can influence its binding affinity and selectivity. By understanding these structural dynamics, chemists can optimize the design of drug candidates derived from this compound.

The synthesis of Tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate also presents interesting challenges and opportunities. Traditional synthetic routes often require multiple steps and harsh conditions, which can lead to low yields and high costs. However, recent innovations in green chemistry have led to more sustainable methods for producing this compound. For instance, catalytic asymmetric methods have been developed that allow for the efficient construction of the (4R)-configuration without generating significant waste.

The pharmaceutical industry has taken notice of these advancements and is increasingly incorporating Tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate into its drug discovery pipelines. Several companies are currently exploring its potential as a key intermediate in the development of novel therapeutics. Early clinical trials have shown promising results for some derivatives of this compound, particularly in treating neurological disorders and infectious diseases.

The future prospects for Tert-butyl (4R)-4-{(benzyloxy)carbonylamino}-1,2-oxazolidine-2-carboxylate are bright. As our understanding of molecular interactions continues to grow, so does our ability to harness this compound's potential. New synthetic strategies and computational tools will likely emerge, further enhancing its utility in pharmaceutical research and development. Given its unique structural features and functional properties, it is well-positioned to play a significant role in the next generation of drugs.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk